Cas no 869634-07-1 (7-(Chloromethyl)-2-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one)
7-(Chloromethyl)-2-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 7-(Chloromethyl)-2-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
- 7-(chloromethyl)-2-ethyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
- 7-(chloromethyl)-2-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one(SALTDATA: FREE)
- SCHEMBL4487737
- Z104341150
- EN300-14494
- MFCD07343829
- CS-0078630
- 869634-07-1
- 7-Chloromethyl-2-ethyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
- DTXSID80427872
- AKOS006220468
- D73945
- LSOANKRIPGZQFX-UHFFFAOYSA-N
- C8H8ClN3OS
- 7-(Chloromethyl)-2-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one
-
- MDL: MFCD07343829
- Inchi: 1S/C8H8ClN3OS/c1-2-6-11-12-7(13)3-5(4-9)10-8(12)14-6/h3H,2,4H2,1H3
- InChI Key: LSOANKRIPGZQFX-UHFFFAOYSA-N
- SMILES: ClCC1=CC(N2C(=N1)SC(CC)=N2)=O
Computed Properties
- Exact Mass: 229.0076608g/mol
- Monoisotopic Mass: 229.0076608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 70.3Ų
7-(Chloromethyl)-2-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C650603-100mg |
7-(Chloromethyl)-2-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
869634-07-1 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C650603-500mg |
7-(Chloromethyl)-2-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
869634-07-1 | 500mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C650603-1g |
7-(Chloromethyl)-2-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
869634-07-1 | 1g |
$ 250.00 | 2022-06-06 | ||
| Enamine | EN300-14494-0.05g |
7-(chloromethyl)-2-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
869634-07-1 | 95.0% | 0.05g |
$19.0 | 2025-02-21 | |
| Enamine | EN300-14494-0.1g |
7-(chloromethyl)-2-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
869634-07-1 | 95.0% | 0.1g |
$22.0 | 2025-02-21 | |
| Enamine | EN300-14494-0.25g |
7-(chloromethyl)-2-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
869634-07-1 | 95.0% | 0.25g |
$32.0 | 2025-02-21 | |
| Enamine | EN300-14494-0.5g |
7-(chloromethyl)-2-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
869634-07-1 | 95.0% | 0.5g |
$50.0 | 2025-02-21 | |
| Enamine | EN300-14494-1.0g |
7-(chloromethyl)-2-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
869634-07-1 | 95.0% | 1.0g |
$64.0 | 2025-02-21 | |
| Enamine | EN300-14494-2.5g |
7-(chloromethyl)-2-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
869634-07-1 | 95.0% | 2.5g |
$135.0 | 2025-02-21 | |
| Enamine | EN300-14494-5.0g |
7-(chloromethyl)-2-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
869634-07-1 | 95.0% | 5.0g |
$266.0 | 2025-02-21 |
7-(Chloromethyl)-2-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 7-(Chloromethyl)-2-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one
Comprehensive Overview of 7-(Chloromethyl)-2-ethyl-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-one (CAS No. 869634-07-1)
The compound 7-(Chloromethyl)-2-ethyl-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-one (CAS No. 869634-07-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiadiazolopyrimidine core, has attracted attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its derivatives for their bioactive properties, particularly in the context of antimicrobial and anti-inflammatory agents.
One of the most searched questions about this compound revolves around its synthesis and mechanism of action. The chloromethyl group at the 7-position introduces reactivity that enables further functionalization, making it a valuable intermediate for designing novel therapeutics. Recent studies highlight its role in modulating enzyme activity, which aligns with the growing interest in targeted drug delivery and precision medicine. This aligns with the broader trend of optimizing small molecule inhibitors for enhanced efficacy and reduced side effects.
From a structural perspective, the 2-ethyl substituent contributes to the compound's lipophilicity, a critical factor in its pharmacokinetic profile. This property is frequently discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic in modern pharmacology. Additionally, the thiadiazole ring system is known for its electron-rich nature, which facilitates interactions with biological targets, a feature often exploited in covalent inhibitor design.
In the context of sustainability, researchers are investigating greener synthetic routes for CAS No. 869634-07-1, addressing the demand for eco-friendly chemistry. This resonates with the increasing emphasis on green synthesis and reducing hazardous waste in industrial processes. The compound’s potential as a scaffold for fragment-based drug discovery further elevates its relevance, as fragment-based approaches gain traction in academia and industry.
Another trending discussion involves the computational modeling of 7-(Chloromethyl)-2-ethyl-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-one to predict its binding affinity with proteins. This intersects with the rise of AI-driven drug discovery, where machine learning algorithms accelerate the identification of promising candidates. Such applications highlight the compound’s adaptability to cutting-edge technologies, making it a subject of interest in interdisciplinary research.
Quality control and analytical methods for CAS No. 869634-07-1 are also frequently queried. Advanced techniques like HPLC and LC-MS are employed to ensure purity, reflecting the industry’s focus on high-purity intermediates for reliable outcomes. This is particularly relevant given the stringent regulations governing pharmaceutical manufacturing.
In summary, 7-(Chloromethyl)-2-ethyl-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-one represents a multifaceted compound with broad applicability. Its structural features, combined with emerging trends in sustainable chemistry and computational biology, position it as a compelling subject for ongoing research. As scientific inquiries evolve, this molecule is likely to remain at the forefront of innovations in medicinal chemistry and beyond.
869634-07-1 (7-(Chloromethyl)-2-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one) Related Products
- 139887-05-1(5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one,2-[2-(hexylthio)ethyl]-7-methyl-)
- 139887-06-2(5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one, 7-methyl-2-[2-(octylthio)ethyl]-)
- 139887-10-8(5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one, 7-methyl-2-[2-(octylsulfonyl)ethyl]-)
- 35523-75-2(5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one, 7-methyl-)
- 87572-21-2(7-(Chloromethyl)-2-(methylthio)-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one)
- 139905-27-4(5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one,2-[2-(butylthio)ethyl]-7-methyl-)
- 87572-02-9(7-(chloromethyl)-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one)
- 877132-47-3(5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one, 2-ethyl-7-(hydroxymethyl)-)
- 139887-07-3(5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one,2-[2-(ethylsulfonyl)ethyl]-7-methyl-)
- 946744-68-9(7-(Chloromethyl)-2-cyclopropyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one)